Cas no 2816912-97-5 (2-Bromo-5-nitro-1-(2-trimethylsilanyl-ethoxymethyl)-1H-imidazole)

• Product Name: 2-Bromo-5-nitro-1-(2-trimethylsilanyl-ethoxymethyl)-1H-imidazole
• CAS No: 2816912-97-5
• MF: C₉H₁₆BrN₃O₃Si
• MW: 322.231142044067
• CID: 5305961
• Update Time: 2025-05-26

2-Bromo-5-nitro-1-(2-trimethylsilanyl-ethoxymethyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-nitro-1-(2-trimethylsilanyl-ethoxymethyl)-1H-imidazole
• 2-Bromo-5-nitro-1-[[2-(trimethylsilyl)ethoxy]methyl]-1H-imidazole (ACI)

• Inchi： 1S/C9H16BrN3O3Si/c1-17(2,3)5-4-16-7-12-8(13(14)15)6-11-9(12)10/h6H,4-5,7H2,1-3H3
• InChI Key： FQUJWVNJZDJPBZ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1N(COCC[Si](C)(C)C)C(Br)=NC=1)=O

Additional information on 2-Bromo-5-nitro-1-(2-trimethylsilanyl-ethoxymethyl)-1H-imidazole

Research Briefing on 2-Bromo-5-nitro-1-(2-trimethylsilanyl-ethoxymethyl)-1H-imidazole (CAS: 2816912-97-5)

The compound 2-Bromo-5-nitro-1-(2-trimethylsilanyl-ethoxymethyl)-1H-imidazole (CAS: 2816912-97-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of 2-Bromo-5-nitro-1-(2-trimethylsilanyl-ethoxymethyl)-1H-imidazole as a key intermediate in the synthesis of novel imidazole-based therapeutics. The compound's unique structural features, including the bromo and nitro substituents, make it a valuable building block for the development of inhibitors targeting various enzymes and receptors. For instance, researchers have utilized this compound to synthesize potent inhibitors of kinases and proteases, which are critical targets in cancer and infectious diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was employed in the synthesis of a series of imidazole derivatives with demonstrated activity against resistant strains of bacteria. The study reported that the bromo-nitro imidazole scaffold exhibited enhanced binding affinity to bacterial enzymes, leading to improved antimicrobial efficacy. These findings underscore the potential of 2-Bromo-5-nitro-1-(2-trimethylsilanyl-ethoxymethyl)-1H-imidazole as a cornerstone for developing next-generation antibiotics.

Another area of interest is the compound's application in PROTAC (Proteolysis Targeting Chimeras) technology. A recent preprint on bioRxiv detailed the use of this imidazole derivative in the design of PROTAC molecules aimed at degrading oncogenic proteins. The study demonstrated that the compound's SEM (2-trimethylsilanyl-ethoxymethyl) protecting group could be strategically leveraged to enhance the stability and cellular uptake of PROTACs, thereby improving their therapeutic potential.

From a synthetic chemistry perspective, advancements in the scalable production of 2-Bromo-5-nitro-1-(2-trimethylsilanyl-ethoxymethyl)-1H-imidazole have been reported. A 2022 patent application disclosed an optimized route for its synthesis, emphasizing higher yields and reduced environmental impact. This development is particularly significant for industrial-scale applications, ensuring a reliable supply of the compound for ongoing research and drug development efforts.

In conclusion, 2-Bromo-5-nitro-1-(2-trimethylsilanyl-ethoxymethyl)-1H-imidazole (CAS: 2816912-97-5) represents a promising scaffold in medicinal chemistry, with demonstrated utility in antimicrobial and anticancer drug development. Continued research into its derivatives and applications is expected to yield further breakthroughs, solidifying its role in the future of pharmaceutical innovation.